Cas no 1805462-15-0 (5-Cyano-4-methyl-2-(trifluoromethylthio)phenylacetic acid)

• Product Name: 5-Cyano-4-methyl-2-(trifluoromethylthio)phenylacetic acid
• CAS No: 1805462-15-0
• MF: C₁₁H₈F₃NO₂S
• MW: 275.246932029724
• CID: 5001279
• Update Time: 2025-06-11

5-Cyano-4-methyl-2-(trifluoromethylthio)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-4-methyl-2-(trifluoromethylthio)phenylacetic acid

• Inchi： 1S/C11H8F3NO2S/c1-6-2-9(18-11(12,13)14)7(4-10(16)17)3-8(6)5-15/h2-3H,4H2,1H3,(H,16,17)
• InChI Key： GUGDOFCQLBXRJQ-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=C(C)C(C#N)=CC=1CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 363
• XLogP3: 3.2
• Topological Polar Surface Area: 86.4

Additional information on 5-Cyano-4-methyl-2-(trifluoromethylthio)phenylacetic acid

Introduction to 5-Cyano-4-methyl-2-(trifluoromethylthio)phenylacetic acid (CAS No. 1805462-15-0)

5-Cyano-4-methyl-2-(trifluoromethylthio)phenylacetic acid (CAS No. 1805462-15-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural features and potential biological activities. This compound belongs to the class of phenylacetic acids, which are widely studied for their roles in various biological processes and as precursors to bioactive molecules. The presence of a cyano group, a methyl group, and a trifluoromethylthio substituent in its molecular structure endows it with distinct chemical properties that make it a valuable candidate for further investigation.

The nomenclature of this compound follows the systematic rules established by the International Union of Pure and Applied Chemistry (IUPAC), ensuring clarity and consistency in its identification. The cyano group (-CN) introduces a polarized carbon-nitrogen triple bond, which can participate in hydrogen bonding and influence the compound's solubility and reactivity. The methyl group (-CH₃) at the 4-position enhances the lipophilicity of the molecule, while the trifluoromethylthio group (-S(CF₃)) adds electronic bulk and potential metabolic stability. These structural elements collectively contribute to the compound's interaction with biological targets, making it an intriguing subject for drug discovery efforts.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mode of interaction of 5-Cyano-4-methyl-2-(trifluoromethylthio)phenylacetic acid with various biological receptors. Studies suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory pathways, making it a promising lead for developing novel therapeutic agents. The trifluoromethylthio substituent, in particular, has been shown to enhance binding interactions due to its ability to modulate electronic distributions around the target site.

In vitro studies have begun to explore the pharmacological profile of this compound, focusing on its potential effects on key signaling pathways relevant to human health. Preliminary results indicate that 5-Cyano-4-methyl-2-(trifluoromethylthio)phenylacetic acid may interfere with the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are critical in mediating inflammatory responses. Additionally, its interaction with nuclear receptors like peroxisome proliferator-activated receptors (PPARs) has been investigated, as these receptors play a crucial role in lipid metabolism and glucose homeostasis.

The synthesis of 5-Cyano-4-methyl-2-(trifluoromethylthio)phenylacetic acid presents unique challenges due to the complexity of its functional groups. Advanced synthetic methodologies, including cross-coupling reactions and metal-catalyzed transformations, have been employed to construct its core scaffold efficiently. The introduction of the cyano group often requires careful control of reaction conditions to avoid unwanted side products, while the trifluoromethylthio functionality necessitates specialized reagents and catalysts. Despite these challenges, recent improvements in synthetic techniques have made it feasible to produce this compound in multi gram quantities for further research applications.

The chemical stability of 5-Cyano-4-methyl-2-(trifluoromethylthio)phenylacetic acid is another critical consideration in its development as a research tool or potential drug candidate. The presence of sensitive functional groups such as the cyano group necessitates storage under controlled conditions to prevent degradation. Researchers have explored various stabilizing agents and storage protocols to ensure long-term viability of this compound. Additionally, analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are employed to confirm its purity and structural integrity throughout different stages of investigation.

As interest in fluorinated compounds grows due to their enhanced metabolic stability and bioavailability, 5-Cyano-4-methyl-2-(trifluoromethylthio)phenylacetic acid represents an important example of how strategic incorporation of fluorine-containing moieties can improve drug-like properties. The trifluoromethylthio group not only contributes to electronic effects but also influences conformational preferences, which can be exploited to optimize binding interactions with biological targets. Such structural features are often prioritized in modern drug design pipelines due to their demonstrated ability to improve pharmacokinetic profiles.

Future research directions for 5-Cyano-4-methyl-2-(trifluoromethylthio)phenylacetic acid include exploring its derivatives through structure-activity relationship (SAR) studies. By modifying specific functional groups or introducing additional substituents, researchers aim to identify analogs with enhanced potency or selectivity for particular biological targets. Collaborative efforts between synthetic chemists and biochemists will be essential in unraveling the full therapeutic potential of this compound class.

The broader significance of compounds like 5-Cyano-4-methyl-2-(trifluoromethylthio)phenylacetic acid lies in their contribution to our understanding of molecular interactions at a fundamental level. These studies not only advance knowledge in medicinal chemistry but also provide insights into disease mechanisms, ultimately paving the way for more effective treatments. As computational tools become increasingly sophisticated, virtual screening methods will play an even larger role in identifying promising candidates for experimental validation.

In conclusion,5-Cyano-4-methyl-2-(trifluoromethylthio)phenylacetic acid (CAS No. 1805462-15-0) is a structurally complex organic molecule with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further exploration into novel therapeutic agents targeting various diseases. With ongoing advancements in synthetic chemistry and computational biology,this compound exemplifies how interdisciplinary approaches can lead to innovative solutions in drug discovery.